Cas no 116997-22-9 (1H-Imidazol-2-yl(4-methylphenyl)methanone)

1H-Imidazol-2-yl(4-methylphenyl)methanone structure
116997-22-9 structure
Product Name:1H-Imidazol-2-yl(4-methylphenyl)methanone
CAS No:116997-22-9
MF:C11H10N2O
MW:186.20990228653
MDL:MFCD00956848
CID:1086775
PubChem ID:3661024
Update Time:2025-04-20

1H-Imidazol-2-yl(4-methylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (1H-Imidazol-2-yl)(p-tolyl)methanone
    • 1H-imidazol-2-yl-(4-methylphenyl)methanone
    • 1H-imidazol-2-yl(4-methylphenyl)methanone(SALTDATA: FREE)
    • HMS2211G16
    • MFCD00956848
    • BS-35622
    • CHEMBL1354790
    • 2-(4-METHYLBENZOYL)-1H-IMIDAZOLE
    • CHEMBRDG-BB 9070937
    • DB-345729
    • AKOS006220449
    • (1H-Imidazol-2-yl)(4-methylphenyl)methanone
    • 116997-22-9
    • Methanone, 1H-imidazol-2-yl(4-methylphenyl)-
    • 1H-IMIDAZOL-2-YL(4-METHYLPHENYL)METHANONE
    • SCHEMBL6420193
    • DTXSID80394777
    • SMR000841147
    • CS-0362758
    • HMS3338L04
    • MLS001241047
    • 1H-Imidazol-2-yl(4-methylphenyl)methanone
    • MDL: MFCD00956848
    • Inchi: 1S/C11H10N2O/c1-8-2-4-9(5-3-8)10(14)11-12-6-7-13-11/h2-7H,1H3,(H,12,13)
    • InChI Key: MWFUQWJSIBEMPW-UHFFFAOYSA-N
    • SMILES: O=C(C1=NC=CN1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 186.07900
  • Monoisotopic Mass: 186.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.75000
  • LogP: 1.94910

1H-Imidazol-2-yl(4-methylphenyl)methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB220914-250 mg
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€270.60 2023-07-20
abcr
AB220914-1 g
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